(R)-3-Phenylcyclopentanone
Overview
Description
(R)-3-Phenylcyclopentanone is an organic compound belonging to the class of cyclopentanones. It is a colorless liquid with a sweet, pleasant odor and is soluble in organic solvents such as ether, benzene, and chloroform. It is a chiral compound, meaning it has two distinct forms, (R)-3-phenylcyclopentanone and (S)-3-phenylcyclopentanone, which differ in the arrangement of their atoms. The two forms are not identical and have different properties. (R)-3-Phenylcyclopentanone has a wide range of applications in the pharmaceutical, agricultural, and industrial fields. It is used as a raw material for the synthesis of various compounds and as a solvent for organic reactions. It is also used in the production of resins, adhesives, and coatings and as a plasticizer in the manufacture of polymers.
Scientific Research Applications
Catalytic Applications
- Rh-Catalyzed Cyclization: Rhodium-catalyzed cyclization has been applied to kinetic resolution of dissymmetrical compounds, yielding mixtures that include 3,4-cis-4-phenylcyclopentanone (Imai, Tanaka, & Suemune, 2001).
Spectroscopy and Conformational Studies
- Photoelectron Circular Dichroism: (R)-3-methylcyclopentanone has been studied using photoelectron spectroscopy and dichroism, offering insights into the conformational and structural changes of chiral molecular systems in the gas phase (Turchini et al., 2013).
Molecular Structure and Crystallography
- Molecular Structure Analysis: Investigations into the molecular structure and stereochemistry of various cyclopentanone derivatives have been conducted, highlighting their conformational characteristics and intermolecular interactions (McAdam et al., 2011).
Synthesis and Applications in Organic Chemistry
- Rhodacyclopentanones Synthesis: Studies on rhodacyclopentanones, a class of metallacycle, have been conducted, exploring catalytic methodologies for generating complex scaffolds (Shaw & Bower, 2016).
- Enantioselective Synthesis: Research has focused on the enantioselective preparation of (R) and (S)-3-hydroxycyclopentanone, showcasing strategies for achieving enantiomeric enrichment (Chen & Hanefeld, 2013).
Pharmaceutical Research
- Pharmacological Activity of Optical Isomers: Studies comparing the effects of racemic compounds and their optical isomers provide insights into the pharmacological activities of substances like phenibut, which have structural similarities to (R)-3-Phenylcyclopentanone (Dambrova et al., 2008).
Conformational Flexibility and Optical Activity
- Optical Rotatory Dispersion: Research has been conducted on the optical rotatory dispersion of monocyclic ketones, examining the role of ring size/morphology and the impact of environmental perturbations (Lahiri, Wiberg, & Vaccaro, 2013).
properties
IUPAC Name |
(3R)-3-phenylcyclopentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c12-11-7-6-10(8-11)9-4-2-1-3-5-9/h1-5,10H,6-8H2/t10-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFBXYJLOYZMFIN-SNVBAGLBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CC1C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)C[C@@H]1C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20452481 |
Source
|
| Record name | (R)-3-Phenylcyclopentanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20452481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-Phenylcyclopentanone | |
CAS RN |
86505-44-4 |
Source
|
| Record name | (R)-3-Phenylcyclopentanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20452481 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-3-Phenylcyclopentanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(S)-3,3-Dimethyltetrahydropyrrolo[1,2-c]oxazol-5(3H)-one](/img/structure/B1589229.png)
